5-(ethoxymethyl)furan-2-carboxylic Acid
Overview
Description
5-(ethoxymethyl)furan-2-carboxylic Acid is a chemical compound with the molecular formula C8H10O4 . It is a derivative of furan, a heterocyclic organic compound, that consists of a five-membered aromatic ring with four carbon atoms and one oxygen .
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves the reductive amination of 5-formylfuran-2-carboxylic acid (FFCA) and its dimethylacetal form (FFCA-acetal) with a cobalt phosphide nanorod catalyst to yield 5-aminomethylfuran carboxylic acid (AMFCA) .Molecular Structure Analysis
The molecular structure of this compound consists of a furan ring substituted at the 2-position with a carboxylic acid group and at the 5-position with an ethoxymethyl group . The InChI code for this compound is 1S/C8H10O4/c1-2-11-5-6-3-4-7 (12-6)8 (9)10/h3-4H,2,5H2,1H3, (H,9,10) .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 170.16 . It is a liquid at room temperature with a density of 1.099 g/mL at 25 °C .Scientific Research Applications
1. Biofuel and Fuel Additive Production
5-(Ethoxymethyl)furan-2-carboxylic acid and its derivatives are investigated for their potential in biofuel production. A study highlighted the use of sulfonated graphene oxide as an effective catalyst for converting 5-(hydroxymethyl)-2-furfural into biofuels or fuel additives, suggesting a promising route for producing biofuels like 5-ethoxymethylfurfural and ethyl levulinate (Antunes et al., 2014).
2. Polymer and Fine Chemical Industries
Furan carboxylic acids, including derivatives of this compound, are important building blocks in polymer and fine chemical industries. Their synthesis through various methods, including biocatalysis and chemical synthesis, has been extensively studied for industrial applications (Wen et al., 2020), (Zhang et al., 2020).
3. Pharmaceutical and Polymer Industries
The controlled synthesis of furan carboxylic acids from 5-hydroxymethylfurfural, leveraging enzymatic processes, has been investigated for applications in pharmaceutical and polymer industries. This process involves dual-enzyme cascade systems for efficient synthesis (Jia et al., 2019).
4. Sustainable Chemical Industry Feedstock
The transformation of plant biomass into furan derivatives, including this compound, is researched as an alternative feedstock for the chemical industry. This approach aims to replace non-renewable hydrocarbon sources, contributing to sustainable chemistry (Chernyshev et al., 2017).
5. Biocatalytic Production of Furan Carboxylic Acids
Studies have explored the biocatalytic production of furan carboxylic acids, including derivatives of this compound, emphasizing the potential of these compounds as sustainable alternatives for the production of bio-based polymers and other materials (Yuan et al., 2019).
Future Directions
properties
IUPAC Name |
5-(ethoxymethyl)furan-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O4/c1-2-11-5-6-3-4-7(12-6)8(9)10/h3-4H,2,5H2,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIVYCKXKKLJCNZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1=CC=C(O1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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